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Compound of Interest

Compound Name: Amino-PEG16-alcohol

Cat. No.: B15551117 Get Quote

Essential Safety and Handling Guide for Amino-
PEG16-alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Amino-PEG16-alcohol, a PEG derivative used in the synthesis of anticarcinogens. The

following procedures are designed to ensure a safe laboratory environment and proper material

management.

Personal Protective Equipment (PPE)
When handling Amino-PEG16-alcohol, it is imperative to use appropriate personal protective

equipment to prevent exposure. The recommendations below are based on guidelines for

handling amino alcohols and general laboratory chemical safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[1][3] Always

inspect gloves before use and

change them immediately if

contact with the chemical

occurs.[1]

Body Protection Laboratory Coat

A long-sleeved lab coat is

mandatory. For handling larger

quantities or in situations with

a higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.[1][4]

Respiratory Protection Fume Hood or Respirator

Handle Amino-PEG16-alcohol

in a well-ventilated area,

preferably within a chemical

fume hood.[4][5] If a fume

hood is not available or

ventilation is inadequate, a

respirator appropriate for

organic vapors should be

used.[1][5]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Amino-PEG16-alcohol
and ensuring laboratory safety.
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Aspect Procedure

General Handling

Avoid direct contact with skin, eyes, and

clothing. Do not breathe vapors or dust. Wash

hands thoroughly after handling.[6][7]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[5][6] Product

information suggests storage at room

temperature in the continental US, though this

may vary elsewhere.[8]

Static Discharge

This product may be charged with static

electricity. Take precautionary measures against

static discharge by grounding equipment.[5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention.[5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]

Spill

Absorb the spill with inert material (e.g., dry

sand or earth) and place it in a chemical waste

container.[5] Ventilate the area and wash the

spill site after material pickup is complete.

Disposal Plan
Dispose of Amino-PEG16-alcohol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste Type Disposal Method

Unused Product
Dispose of as hazardous chemical waste

through a licensed waste disposal company.

Contaminated PPE
Dispose of as hazardous waste in a designated,

sealed container.

Empty Containers
Triple rinse with a suitable solvent and dispose

of as chemical waste.
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Experimental Workflow for Handling Amino-PEG16-
alcohol
The following diagram outlines the standard procedure for safely handling Amino-PEG16-
alcohol in a laboratory setting.
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Workflow for Safe Handling of Amino-PEG16-alcohol

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Weigh/Measure Amino-PEG16-alcohol

Perform Experimental Procedure

Decontaminate Work Area

Procedure Complete

Dispose of Waste in Designated Containers

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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